N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide

• IUPAC Name: N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide
• InChI: InChI=1S/C24H21NO4S/c1-16(26)25(30(27,28)24-12-6-8-17-7-2-3-9-19(17)24)18-13-14-23-21(15-18)20-10-4-5-11-22(20)29-23/h2-3,6-9,12-15H,4-5,10-11H2,1H3
• InChI Key: GWODWVSEADSURP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC2=C(C=C1)OC3=C2CCCC3)S(=O)(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H21NO4S
• Molecular Weight: 419.5 g/mol

Description

N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide, also known as NS1643, is a small molecule compound that has been extensively studied for its potential therapeutic applications. NS1643 is a positive allosteric modulator of the ion channel TRPC6, which plays a crucial role in a variety of physiological processes.

Mechanism of Action

N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide is a positive allosteric modulator of the ion channel TRPC6, which plays a crucial role in regulating calcium signaling in cells. TRPC6 is expressed in a variety of cell types, including cardiomyocytes, vascular smooth muscle cells, and renal tubular cells. N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide binds to a specific site on TRPC6, which enhances the channel's activity and increases calcium influx into cells. This increased calcium influx has been shown to have beneficial effects on various physiological processes, including cardiac function, renal function, and neuronal activity.
Biochemical and Physiological Effects
N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has been shown to have various biochemical and physiological effects, including increasing calcium influx, improving cardiac function, reducing cardiac hypertrophy, reducing renal fibrosis, and improving renal function. N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has also been shown to have potential applications in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has several advantages for lab experiments, including its ability to enhance calcium influx and its potential therapeutic applications in various diseases. However, N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide also has some limitations, including its complex synthesis process and potential off-target effects.

Future Directions

For N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide research include further studies on its potential therapeutic applications, including its effects on neurological disorders, such as epilepsy and Alzheimer's disease. Additionally, further studies are needed to better understand the mechanism of action of N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide and its potential off-target effects. Finally, the development of more efficient and cost-effective synthesis methods for N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide could facilitate its use in future research and potential clinical applications.

Synthesis Methods

N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide is a complex compound that requires a multi-step synthesis process. The first step involves the synthesis of 6,7,8,9-tetrahydrodibenzofuran-2-carboxylic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with N-(naphthalen-1-ylsulfonyl)acetamide in the presence of a base to yield N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide. The purity and yield of N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide can be improved by recrystallization and column chromatography.

Scientific Research Applications

N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, cardiac hypertrophy, and renal fibrosis. N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has been shown to improve cardiac function and reduce cardiac hypertrophy in animal models of heart failure. N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has also been shown to reduce renal fibrosis and improve renal function in animal models of chronic kidney disease. Additionally, N-naphthalen-1-ylsulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide has been shown to have potential applications in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease.